Cas no 1236226-98-4 (isoswertisin-4'-methyl-ether-2''alpha-L-rhamnoside)

• Product Name: isoswertisin-4'-methyl-ether-2''alpha-L-rhamnoside
• CAS No: 1236226-98-4
• MF: C₂₉H₃₄O₁₄
• MW: 606.571870326996
• CID: 2017409
• PubChem ID: 101458317
• Update Time: 2025-09-22

isoswertisin-4'-methyl-ether-2''alpha-L-rhamnoside Chemical and Physical Properties

Names and Identifiers

• isoswertisin-4'-methyl-ether-2''alpha-L-rhamnoside
• 7,4'-Di-O-methylvitexin 2''-O-rhamnoside
• 1236226-98-4
• AKOS040763382

• Inchi： 1S/C29H34O14/c1-11-21(33)23(35)25(37)29(40-11)43-28-24(36)22(34)18(10-30)42-27(28)20-17(39-3)9-15(32)19-14(31)8-16(41-26(19)20)12-4-6-13(38-2)7-5-12/h4-9,11,18,21-25,27-30,32-37H,10H2,1-3H3/t11-,18+,21-,22+,23+,24-,25+,27-,28+,29-/m0/s1
• InChI Key： ATIGSOIKRFUQFL-TTWQRZRWSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@H]1[C@H](C2C(=CC(=C3C(C=C(C4C=CC(=CC=4)OC)OC=23)=O)O)OC)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 606.19485575g/mol
• Monoisotopic Mass: 606.19485575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 986
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides